Cas no 1388038-73-0 (1H-Indole, 7-bromo-2,3-dihydro-4-methoxy-)

• Product Name: 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy-
• CAS No: 1388038-73-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5999176
• PubChem ID: 65508126
• Update Time: 2025-05-20

1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy-
• CS-0302679
• AKOS014845894
• 7-bromo-4-methoxy-2,3-dihydro-1H-indole
• 7-Bromo-4-methoxyindoline
• EN300-1145572
• 1388038-73-0

• Inchi： 1S/C9H10BrNO/c1-12-8-3-2-7(10)9-6(8)4-5-11-9/h2-3,11H,4-5H2,1H3
• InChI Key： PWIAYPKRMPMPMT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=C2Br)CC1

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±42.0 °C(Predicted)
• pka: 3.08±0.20(Predicted)

Additional information on 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy-

Comprehensive Overview of 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0)

1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) is a versatile and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic aromatic compounds with a wide range of biological activities and therapeutic potentials. The presence of a bromine atom at the 7-position and a methoxy group at the 4-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structural complexity of 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) has been extensively studied to understand its synthetic routes and potential biological activities. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. The bromine atom at the 7-position is particularly noteworthy as it can serve as a versatile handle for further functionalization, allowing for the creation of a diverse array of derivatives with tailored properties.

In the realm of medicinal chemistry, 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) has shown promise in several therapeutic areas. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by modulating specific signaling pathways involved in cell proliferation and apoptosis. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this indole derivative to target and disrupt the activity of kinases involved in cancer progression.

Beyond its anticancer properties, 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) has also been explored for its neuroprotective effects. Indole derivatives are known to possess neuroprotective properties due to their ability to modulate oxidative stress and inflammation. Recent studies have shown that this specific compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The methoxy group at the 4-position plays a crucial role in enhancing its neuroprotective activity by improving its lipophilicity and cellular uptake.

The pharmacokinetic properties of 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) have also been investigated to ensure its suitability for therapeutic applications. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its high solubility and stability make it an attractive candidate for oral administration, while its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In addition to its direct therapeutic applications, 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. The bromine atom at the 7-position can be readily substituted with other functional groups through various coupling reactions, allowing for the creation of a wide range of derivatives with diverse pharmacological profiles. This synthetic flexibility has led to the development of numerous analogs that have shown improved potency and selectivity in preclinical studies.

The environmental impact of chemical compounds is an increasingly important consideration in modern pharmaceutical research. Studies on the environmental fate and toxicity of 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) have shown that it degrades rapidly under environmental conditions, minimizing its potential for bioaccumulation and ecological harm. This favorable environmental profile further enhances its appeal as a sustainable chemical entity for pharmaceutical applications.

In conclusion, 1H-Indole, 7-bromo-2,3-dihydro-4-methoxy- (CAS No. 1388038-73-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and optimize its properties for clinical use.